Cas no 380197-12-6 (10a-(Nitromethyl)-1,3-diphenyl-decahydro-[1,3,5]triazino[1,2-a]azepine-2,4-dione)

• Product Name: 10a-(Nitromethyl)-1,3-diphenyl-decahydro-[1,3,5]triazino[1,2-a]azepine-2,4-dione
• CAS No: 380197-12-6
• MF: C₂₁H₂₂N₄O₄
• MW: 394.423784732819
• CID: 5813903
• PubChem ID: 3347792
• Update Time: 2023-11-19

10a-(Nitromethyl)-1,3-diphenyl-decahydro-[1,3,5]triazino[1,2-a]azepine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS034457413
• EN300-26599697
• 10a-(nitromethyl)-1,3-diphenyl-decahydro-[1,3,5]triazino[1,2-a]azepine-2,4-dione
• 380197-12-6
• 10a-nitromethyl-1,3-diphenylhexahydro[1,3,5]triazino[1,2-a]azepine-2,4-dione
• Z56813294
• 10a-(Nitromethyl)-1,3-diphenyl-decahydro-[1,3,5]triazino[1,2-a]azepine-2,4-dione

• Inchi： 1S/C21H22N4O4/c26-19-22-15-9-3-8-14-21(22,16-23(28)29)25(18-12-6-2-7-13-18)20(27)24(19)17-10-4-1-5-11-17/h1-2,4-7,10-13H,3,8-9,14-16H2
• InChI Key： NWQUFUYOAUGLKC-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(N(C2C=CC=CC=2)C2(C[N+](=O)[O-])CCCCCN21)=O

Computed Properties

• Exact Mass: 394.164
• Monoisotopic Mass: 394.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes